Cas no 629165-42-0 (Benzenamine, 4-(4-bromo-3-nitrophenoxy)-)

Benzenamine, 4-(4-bromo-3-nitrophenoxy)- structure
629165-42-0 structure
Product Name:Benzenamine, 4-(4-bromo-3-nitrophenoxy)-
CAS No:629165-42-0
MF:C12H9BrN2O3
MW:309.115462064743
CID:1641804
Update Time:2024-09-12

Benzenamine, 4-(4-bromo-3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(4-bromo-3-nitrophenoxy)-
    • Inchi: 1S/C12H9BrN2O3/c13-11-6-5-10(7-12(11)15(16)17)18-9-3-1-8(14)2-4-9/h1-7H,14H2
    • InChI Key: XZZQGXCJKULNKZ-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(OC2=CC=C(Br)C([N+]([O-])=O)=C2)C=C1

Computed Properties

  • Exact Mass: 307.97967

Experimental Properties

  • Density: 1.624±0.06 g/cm3(Predicted)
  • Boiling Point: 399.9±37.0 °C(Predicted)
  • PSA: 78.39
  • pka: 4.44±0.10(Predicted)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.